Cas no 717907-75-0 (PF-562271)

PF-562271 structure
PF-562271 structure
Product Name:PF-562271
CAS No:717907-75-0
MF:C21H20F3N7O3S
MW:507.488812446594
MDL:MFCD17170115
CID:68682
PubChem ID:11713159
Update Time:2025-04-18

PF-562271 Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-N-[3-[[[2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-trifluoromethylpyrimidin-4-yl]amino]methyl]pyridin-2-yl]methanesulfonamide
    • PF-562271
    • N-Methyl-N-(3-((2-(2-oxoindolin-5-ylamino)-5-(trifluoromethyl)pyrimidin-4-ylamino)methyl)pyridin-2-yl)methanesulfonamide
    • N-methyl-N-[3-[[[2-[(2-oxo-1,3-dihydroindol-5-yl)amino]-5-(trifluoromethyl)pyrimidin-4-yl]amino]methyl]pyridin-2-yl]methanesulfonamide
    • PF562271
    • PROPAPGYL PF-562271
    • n-methyl-n-(3-(((2-((2-oxo-2,3-dihydro-1h-indol-5-yl)amino)-5-trifluoromethylpyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide
    • PF-562271 FAK
    • RTKS KINASE INHIBITOR
    • K5BX8ZA7UF
    • PF 562271
    • C21H20F3N7O3S
    • PF-00562271 free base
    • SR-00000003721-2
    • HMS3244L07
    • BCP01852
    • PF562271 besylate;PF 562271 besylate
    • MLS006011245
    • SMR004703004
    • SR-00000003721
    • AMY21304
    • GTPL9381
    • NSC754356
    • HMS3265M11
    • HMS3265M12
    • MZDKLVOWGIOKTN-UHFFFAOYSA-N
    • s2890
    • NCGC00242495-01
    • 717907-75-0
    • BDBM50318884
    • CCG-265006
    • N-methyl-N-(3-(((2-((2-oxoindolin-5-yl)amino)-5-(trifluoromethyl)pyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide
    • HMS3651D06
    • AKOS015904318
    • NCGC00242495-18
    • N-methyl-N-{3-[({2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-(trifluoromethyl)pyrimidin-4-yl}amino)methyl]pyridin-2-yl}methanesulfonamide
    • NSC-800849
    • AS-16220
    • HY-10459
    • PF-562,271-26
    • J-521695
    • PF-562271; VS-6062
    • Methanesulfonamide, n-[3-[[[2-[(2,3-dihydro-2-oxo-1h-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]- n-methyl-
    • UNII-K5BX8ZA7UF
    • PF-562271 [WHO-SDG]
    • SCHEMBL1206959
    • HMS3244K08
    • NSC800849
    • 3bz3
    • PF-562271 BESILATE
    • BRD-K99545815-001-01-4
    • PF-562,271
    • HMS3244K07
    • N-[3-[[[2-[(2,3-H-2-oxo-1H-indol-5-yl)amino]-5-(trifluoroMe)-4-pyrimidinyl]amino]Me]-2-pyridinyl]-N-Me-methanesulfonamide 95%
    • PF-562271 free base
    • EX-A1385
    • CHEBI:91370
    • MFCD16038299
    • HMS3265N12
    • AC-27466
    • SW219484-2
    • DTXSID10471000
    • PF-562271- (FAK)
    • 717907-75-0 (free base)
    • Q27163236
    • Methanesulfonamide, N-[3-[[[2-[(2,3-dihydro-2-oxo-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-N-methyl
    • FT-0711878
    • Kinome_3857
    • N-[3-[[[2-[(2,3-Dihydro-2-oxo-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-N-methyl-methanesulfonamide
    • N-methyl-N-[3-[[[2-[(2-oxo-1,3-dihydroindol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]methanesulfonamide
    • n-[3-[[[2-[(2,3-dihydro-2-oxo-1h-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-n-methylmethanesulfonamide
    • BCPP000114
    • CHEMBL1084546
    • HMS3265N11
    • NSC-754356
    • SDCCGSBI-0654422.P001
    • PF-562271?
    • BRD-K99545815-074-03-7
    • BRD-K99545815-001-06-3
    • BRD-K99545815-074-02-9
    • DTXCID40162555
    • DTXCID20208905
    • DTXSID40240064
    • BRD-K99545815-003-01-0
    • VS6062
    • UNII-FK2M84H8UI
    • N-Methyl-N-[3-[[[2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-trifluoromethylpyrimidin-4-yl]amino]methyl]pyridin-2-yl]methanesulfonamide; PF-562271
    • N-methyl-N-(3-(((2-((2-oxo-1,3-dihydroindol-5-yl)amino)-5-(trifluoromethyl)pyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide
    • PF-562271 (WHO-SDG)
    • N-methyl-N-{3-[({2-[(2-oxo-1,3-dihydroindol-5-yl)amino]-5-(trifluoromethyl)pyrimidin-4-yl}amino)methyl]pyridin-2-yl}methanesulfonamide
    • PF 562271 [WHO-DD]
    • MDL: MFCD17170115
    • Inchi: 1S/C21H20F3N7O3S/c1-31(35(2,33)34)19-12(4-3-7-25-19)10-26-18-15(21(22,23)24)11-27-20(30-18)28-14-5-6-16-13(8-14)9-17(32)29-16/h3-8,11H,9-10H2,1-2H3,(H,29,32)(H2,26,27,28,30)
    • InChI Key: MZDKLVOWGIOKTN-UHFFFAOYSA-N
    • SMILES: S(C)(N(C)C1C(=CC=CN=1)CNC1C(C(F)(F)F)=CN=C(N=1)NC1C=CC2=C(C=1)CC(N2)=O)(=O)=O

Computed Properties

  • Exact Mass: 507.13000
  • Monoisotopic Mass: 507.13004319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 856
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138
  • XLogP3: 2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.540
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 140.82000
  • LogP: 3.85020

PF-562271 Security Information

PF-562271 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RQ423-2mg
PF-562271
717907-75-0 98+%
2mg
1142CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RQ423-5mg
PF-562271
717907-75-0 98+%
5mg
1649CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RQ423-10mg
PF-562271
717907-75-0 98+%
10mg
2808CNY 2021-05-08
S e l l e c k ZHONG GUO
S2890-10mM (1mL in DMSO)
PF-562271
717907-75-0 99.95%
10mM (1mL in DMSO)
¥2862.96 2023-09-15
S e l l e c k ZHONG GUO
S2890-5mg
PF-562271
717907-75-0 99.95%
5mg
¥1392.84 2023-09-15
S e l l e c k ZHONG GUO
S2890-50mg
PF-562271
717907-75-0 99.95%
50mg
¥5469.68 2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P126147-50mg
PF-562271
717907-75-0 ≥98%
50mg
¥956.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P126147-5mg
PF-562271
717907-75-0 ≥98%
5mg
¥555.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P126147-10mg
PF-562271
717907-75-0 ≥98%
10mg
¥864.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P126147-100mg
PF-562271
717907-75-0 ≥98%
100mg
¥1529.90 2023-09-01

PF-562271 Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of salts and solvates of N-[3-[[[2-[(2,3-dihydro-2-oxo-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-N-methylmethanesulfonamide for the treatment of abnormal cell growth.
, World Intellectual Property Organization, , ,

PF-562271 Preparation Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.